Cas no 26287-69-4 (1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 26287-69-4
• MF: C₉H₁₂N₂O₆
• MW: 244.201382637024
• MDL: MFCD02683606
• CID: 52900
• Update Time: 2025-04-18

1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• l-uridine
• beta-L-Uridine
• 1-beta-L-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
• 1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrimidine-2,4-dione
• 5697P
• AC1LADJT
• AG-E-82390
• ara-L-uridine
• CTK8G0686
• SureCN330119
• AK153073
• 1-beta-L-Ribofuranosyluracil
• DRTQHJPVMGBUCF-PSQAKQOGSA-N
• AX8116565
• 287U694

• MDL： MFCD02683606
• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m0/s1
• InChI Key： DRTQHJPVMGBUCF-PSQAKQOGSA-N
• SMILES： O1[C@@H](CO)[C@@H]([C@@H]([C@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 243.06173
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: -2
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.674
• PSA: 121.88

1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents